Cas no 827328-29-0 (2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine)

• Product Name: 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine
• CAS No: 827328-29-0
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 3112012
• PubChem ID: 3575354
• Update Time: 2025-05-20

2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N'-(3-Methoxy-benzyl)-N,N-dimethyl-ethane-1,2-diamine
• 827328-29-0
• CIB32829
• STK128486
• AKOS000130179
• N-[2-(dimethylamino)ethyl]-N-(3-methoxybenzyl)amine
• AN-465/42886818
• N'-(3-methoxybenzyl)-N,N-dimethylethane-1,2-diamine
• EN300-168581
• SCHEMBL12779743
• Z86135343
• N-[(3-methoxyphenyl)methyl]-N',N'-dimethylethane-1,2-diamine
• [2-(dimethylamino)ethyl][(3-methoxyphenyl)methyl]amine
• 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine

• Inchi： 1S/C12H20N2O/c1-14(2)8-7-13-10-11-5-4-6-12(9-11)15-3/h4-6,9,13H,7-8,10H2,1-3H3
• InChI Key： XMQLSZFTTPDIRP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CNCCN(C)C

Computed Properties

• Exact Mass: 208.157563266Da
• Monoisotopic Mass: 208.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine

Introduction to 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine (CAS No. 827328-29-0)

2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine, identified by its CAS number 827328-29-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework with a dimethylamino side chain and a methoxy-substituted phenyl ring, has garnered attention for its potential applications in drug discovery and development. The presence of both basic and aromatic functionalities makes it a versatile intermediate for synthesizing more complex pharmacophores, which are critical in designing novel therapeutic agents.

The compound’s structural motif, particularly the (3-methoxyphenyl) group, contributes to its chemical reactivity and biological activity. Methoxyphenyl rings are commonly found in many bioactive molecules due to their ability to modulate receptor interactions and enhance metabolic stability. In recent years, there has been a growing interest in exploring the pharmacological properties of methoxy-substituted aromatic amines, as they often exhibit enhanced binding affinity and selectivity towards target proteins. This has spurred extensive research into derivatives of 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine as potential candidates for treating various diseases.

One of the most compelling aspects of this compound is its potential role in the development of central nervous system (CNS) therapeutics. The combination of a dimethylamino group and an aromatic ring system suggests that 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine may interact with neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative disorders. Preliminary studies have indicated that structurally similar compounds can modulate neurotransmitter release and receptor signaling, making them promising candidates for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine with greater accuracy. By leveraging machine learning models trained on large datasets of known bioactive compounds, scientists can identify potential pharmacophores and optimize their structures for improved efficacy. These computational approaches have already been instrumental in guiding experimental design, reducing the time and resources required to develop novel drug candidates. In particular, virtual screening techniques have allowed researchers to rapidly assess the binding affinity of 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine to various protein targets, providing valuable insights into its potential therapeutic applications.

In addition to its CNS-related applications, 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine has shown promise in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing anticancer agents. Aromatic amines are known to interfere with DNA replication and cell proliferation, processes that are dysregulated in cancer cells. The methoxy group in 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine may enhance its ability to penetrate the cell membrane and exert its effects on intracellular targets. Furthermore, the dimethylamino group can serve as a hinge region for designing molecules that interact with specific domains of cancer-related proteins.

The synthesis of 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine is another area where recent innovations have made significant progress. Traditional synthetic routes often involve multiple steps and require expensive reagents or harsh conditions. However, modern methodologies have introduced more efficient and sustainable approaches. For example, catalytic hydrogenation techniques have been employed to streamline the synthesis of complex aromatic amine derivatives like this compound. These methods not only improve yield but also reduce waste generation, aligning with the growing emphasis on green chemistry principles.

The pharmacokinetic properties of 2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine are also under scrutiny to ensure its suitability for clinical use. Factors such as solubility, bioavailability, and metabolic stability play crucial roles in determining whether a drug candidate will succeed in human trials. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been utilized to characterize the compound’s physicochemical properties. These studies have provided valuable data on its solubility profile and degradation pathways, which are essential for optimizing formulation strategies.

In conclusion,2-(dimethylamino)ethyl(3-methoxyphenyl)methylamine (CAS No. 827328-29-0) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting neurological disorders, cancer, and other diseases. The integration of computational chemistry with traditional experimental methods has accelerated the discovery process for this molecule and others like it. As research continues to uncover new insights into its biological activity,2-(dimethylamino)ethnic(3-methoxyphenyl)methylene amine is poised to play an increasingly important role in future drug development efforts.